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Compound of Interest

Compound Name: 5-Methylisophthalaldehyde

Cat. No.: B162609

A comprehensive overview for researchers, scientists, and drug development professionals.

Initial Note: This technical guide focuses on 2-Hydroxy-5-methylisophthalaldehyde (CAS No:
7310-95-4). The compound "5-Methylisophthalaldehyde" is not readily found in scientific
literature, and it is likely that the intended compound of interest is the well-documented 2-
Hydroxy-5-methylisophthalaldehyde, which is the subject of this guide.

Chemical and Physical Properties

2-Hydroxy-5-methylisophthalaldehyde is a dialdehyde derivative that serves as a versatile

building block in organic synthesis.[1] Its key physical and chemical properties are summarized
below.
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Property Value Reference
CAS Number 7310-95-4 [2]
Molecular Formula C9H803 [2]
Molecular Weight 164.16 g/mol
Appearance White to yellow to orange

powder/crystal
Melting Point 128-130 °C [3]
Boiling Point 251.61°C (estimate) [3]
Density 1.2132 g/cm3 (estimate) [3]

- Soluble in organic solvents,
Solubility ) ] [1]
insoluble in water.

2-Hydroxy-5-methylbenzene-
IUPAC Name _ [2]
1,3-dicarbaldehyde

2,6-Diformyl-4-methylphenol,
Synonyms 5-Methyl-2- [4]
hydroxyisophthalaldehyde

Safety and Hazard Information

It is crucial to handle 2-Hydroxy-5-methylisophthalaldehyde with appropriate safety
precautions in a laboratory setting. The compound is classified with the following hazards:
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Hazard Class GHS Pictogram Signal Word Hazard Statements
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning L
Irritation
o ] H319: Causes serious
Eye Irritation GHSO07 Warning

eye irritation

Specific target organ

- . ) H335: May cause
toxicity — Single GHSO07 Warning

respiratory irritation
exposure

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P264: Wash hands and face thoroughly after handling.
P280: Wear protective gloves, eye protection.

P302 + P352 + P332 + P313 + P362 + P364: IF ON SKIN: Wash with plenty of water. If skin
irritation occurs: Get medical advice or attention. Take off contaminated clothing and wash it
before reuse.

P305 + P351 + P338 + P337 + P313: IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation
persists: Get medical advice or attention.

Synthesis and Experimental Protocols

A common method for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde is the
diformylation of p-cresol using hexamethylenetetramine (HMTA).[3][5] The hydroxyl group of
the p-cresol directs the formylation to the ortho positions.[5]

General Experimental Protocol (Duff Reaction):

¢ In a suitable reaction vessel, dissolve p-cresol in an acidic medium such as acetic acid or
glyceroboric acid.
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e Add hexamethylenetetramine to the solution.

e Heat the reaction mixture under reflux. The reaction progress can be monitored by thin-layer
chromatography.

» Upon completion, the reaction is typically quenched with water and acidified.
e The product is then extracted with an appropriate organic solvent.

e The crude product can be purified by recrystallization or column chromatography to yield
pure 2-Hydroxy-5-methylisophthalaldehyde.

The structure of the synthesized compound is commonly confirmed using 1H and 13C NMR
spectroscopy.[3]

Applications in Research and Drug Development

2-Hydroxy-5-methylisophthalaldehyde is a valuable precursor in the synthesis of a variety of
complex organic molecules with applications in medicinal chemistry, materials science, and
catalysis.

Synthesis of Schiff Base Ligands

The most prominent application of this compound is in the synthesis of Schiff base ligands.[5]
The two aldehyde groups readily react with primary amines to form polydentate ligands
capable of coordinating with various metal ions.[5] These metal complexes have been
investigated for their catalytic activity in reactions such as oxidation, hydrolysis, and
polymerization.[5]

Potential Therapeutic Applications

Derivatives of 2-Hydroxy-5-methylisophthalaldehyde have shown potential as therapeutic
agents. The parent compound itself has been reported to possess antioxidant and antimicrobial
properties, making it a subject of interest for further investigation in drug development.[1] The
ability of its Schiff base derivatives to bind to metal ions is also being explored for the
development of sensors for detecting heavy metals in environmental and biological systems.[5]
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Role in Signaling Pathways

While specific signaling pathways directly modulated by 2-Hydroxy-5-
methylisophthalaldehyde are not extensively detailed in the provided search results, its
derivatives are being studied for their biological activities. For example, some derivatives have
been investigated for their ability to induce apoptosis, a critical process in cancer therapy, and
to modulate reactive oxygen species (ROS) levels within cells, which can impact various
signaling cascades.[5] Further research is needed to elucidate the precise mechanisms and
signaling pathways involved.

Conclusion

2-Hydroxy-5-methylisophthalaldehyde is a key chemical intermediate with significant
potential for the development of novel compounds in various scientific fields. Its utility in the
synthesis of Schiff base ligands and their metal complexes opens avenues for new catalysts,
sensors, and therapeutic agents. The information presented in this guide provides a solid
foundation for researchers and professionals working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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